![molecular formula C10H11F2NO2S B2688837 N-(2,6-difluorobenzyl)cyclopropanesulfonamide CAS No. 1207043-33-1](/img/structure/B2688837.png)
N-(2,6-difluorobenzyl)cyclopropanesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2,6-difluorobenzyl)cyclopropanesulfonamide, commonly known as Difluorobenzylsulfonamide (DFBS), is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DFBS is a sulfonamide derivative that contains a cyclopropane ring, which imparts unique properties to the compound.
Scientific Research Applications
Cyclopropanation Reactions
N-(2,6-difluorobenzyl)cyclopropanesulfonamide and related compounds are used in cyclopropanation reactions. Difluoroethylsulfonium salt, a similar compound, has been developed as a reagent for iron-catalyzed cyclopropanation of terminal olefins. This process yields various difluoromethyl-cyclopropanes with high diastereoselectivities and yields (Duan, Lin, Xiao, & Gu, 2017).
Preparation of Phenanthridines
N-(o-arylbenzyl)trifluoromethanesulfonamides, closely related to the target compound, are used in the preparation of phenanthridines. When treated with specific reagents under irradiation, these compounds undergo oxidative cyclization to produce phenanthridines (Yanai & Togo, 2020).
Reactivity with Olefins
Compounds similar to this compound are used in reactions with olefins. For example, rhodium(II) N-triflyl azavinyl carbenes, formed from related NH-1,2,3-triazoles, show rapid and selective reactions with olefins to produce cyclopropane carboxaldehydes and dihydropyrroles (Grimster, Zhang, & Fokin, 2010).
(3 + 2)-Annulations with Ynamides
Sc(OTf)3-catalyzed (3 + 2)-annulation of donor-acceptor cyclopropanes and ynamides, a process involving similar compounds, is used to produce cyclopentene sulfonamides. This method results in the deprotection and hydrolysis of ensulfonamides to give 2,3-substituted cyclopentanones (Mackay, Fıstıkçı, Carris, & Johnson, 2014).
Intramolecular Hydroamination
Sulfonamides are used in intramolecular hydroamination reactions. Cyclizations of homoallylic sulfonamides via carbenium ion generation produce pyrrolidines. The success of these reactions varies based on the stability of the ion and the type of sulfonamide group used (Griffiths-Jones & Knight, 2010).
properties
IUPAC Name |
N-[(2,6-difluorophenyl)methyl]cyclopropanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO2S/c11-9-2-1-3-10(12)8(9)6-13-16(14,15)7-4-5-7/h1-3,7,13H,4-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZTWHZQPUGVLOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1S(=O)(=O)NCC2=C(C=CC=C2F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.